Cas no 22041-31-2 (Pyrrolidinium,1-(3-methoxy-3-oxopropyl)-1-methyl-, iodide (1:1))

• Product Name: Pyrrolidinium,1-(3-methoxy-3-oxopropyl)-1-methyl-, iodide (1:1)
• CAS No: 22041-31-2
• MF: C₉H₁₈INO₂
• MW: 299.149195194244
• CID: 286181
• PubChem ID: 89172
• Update Time: 2025-04-19

Pyrrolidinium,1-(3-methoxy-3-oxopropyl)-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinium,1-(3-methoxy-3-oxopropyl)-1-methyl-, iodide (1:1)
• DTXSID70944649
• Pyrrolidinium, 1-(2-carboxyethyl)-1-methyl-, iodide, methyl ester
• 1-(2-Carboxyethyl)-1-methylpyrrolidinium iodide methyl ester
• 22041-31-2
• 1-(3-METHOXY-3-OXOPROPYL)-1-METHYLPYRROLIDIN-1-IUM IODIDE

• Inchi： 1S/C9H18NO2.HI/c1-10(6-3-4-7-10)8-5-9(11)12-2;/h3-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： CRIVZCWQXMNFTO-UHFFFAOYSA-M
• SMILES： [I-].O(C)C(CC[N+]1(C)CCCC1)=O

Computed Properties

• Exact Mass: 280.8969
• Monoisotopic Mass: 299.038222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3